Cas no 2171600-37-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid
• CAS No: 2171600-37-4
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6412023
• PubChem ID: 165576253
• Update Time: 2025-05-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid
• EN300-1538395
• 2171600-37-4
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid

• Inchi： 1S/C24H26N2O5/c27-22(28)12-11-21(23(29)26-13-5-6-14-26)25-24(30)31-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21H,5-6,11-15H2,(H,25,30)(H,27,28)
• InChI Key： UZGIKBHGVGUMTF-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N1CCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid (CAS: 2171600-37-4)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid (CAS: 2171600-37-4) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications in drug development. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) where the Fmoc (9-fluorenylmethoxycarbonyl) group serves as a protecting group for amino acids. The pyrrolidin-1-yl moiety in the structure enhances its solubility and stability, making it a valuable building block in the development of novel peptide-based therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid in targeting specific enzyme pathways involved in inflammatory diseases. The compound's ability to modulate enzyme activity without significant cytotoxicity positions it as a promising candidate for further preclinical evaluation.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of protease inhibitors. The study revealed that the structural flexibility of the pentanoic acid backbone, combined with the Fmoc group, allows for precise interactions with protease active sites, offering a new avenue for the development of antiviral and anticancer agents.

Ongoing research is also exploring the compound's potential in targeted drug delivery systems. A recent patent application (WO2023051234) describes its use in conjugating therapeutic peptides to nanoparticles, enhancing their bioavailability and tissue specificity. This innovation could address current challenges in peptide drug delivery, such as rapid degradation and poor absorption.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(pyrrolidin-1-yl)pentanoic acid (CAS: 2171600-37-4) continues to be a molecule of interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its emerging therapeutic applications underscore its importance in the development of next-generation biologics. Future studies are expected to further elucidate its mechanisms of action and expand its utility in clinical settings.